Cas no 85153-53-3 (n,n-diethyl-3-oxobutyramide hydrochloride)
85153-53-3 structure
Product Name:n,n-diethyl-3-oxobutyramide hydrochloride
CAS No:85153-53-3
MF:C8H16ClNO2
MW:193.671141624451
CID:887392
PubChem ID:3020440
Update Time:2025-04-19
n,n-diethyl-3-oxobutyramide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- n,n-diethyl-3-oxobutyramide hydrochloride
- N,N-diethyl-3-oxobutanamide,hydrochloride
- EINECS 285-835-0
- Butanamide, N,N-diethyl-3-oxo-, hydrochloride
- GW88ZH4G4W
- NS00092430
- DTXSID50234297
- Butanamide, N,N-diethyl-3-oxo-, hydrochloride (1:1)
- 85153-53-3
-
- Inchi: 1S/C8H15NO2.ClH/c1-4-9(5-2)8(11)6-7(3)10;/h4-6H2,1-3H3;1H
- InChI Key: CJCNCCAZYAUMAB-UHFFFAOYSA-N
- SMILES: Cl.O=C(CC(C)=O)N(CC)CC
Computed Properties
- Exact Mass: 193.0869564g/mol
- Monoisotopic Mass: 193.0869564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 150
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.4Ų
n,n-diethyl-3-oxobutyramide hydrochloride Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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